Cas no 1552472-73-7 (3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine)

• Product Name: 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine
• CAS No: 1552472-73-7
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 6387787
• PubChem ID: 115505186
• Update Time: 2025-10-31

3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine
• 1552472-73-7
• EN300-1586883

• Inchi： 1S/C11H8ClFN2O/c1-16-7-2-3-8(9(13)6-7)10-4-5-11(12)15-14-10/h2-6H,1H3
• InChI Key： WXZHQRGWLDTPIC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2F)OC)N=N1

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Additional information on 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine

Professional Introduction to Compound with CAS No. 1552472-73-7 and Product Name: 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine

The compound with the CAS number 1552472-73-7 and the product name 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyridazine class of heterocyclic aromatic compounds, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 3-position and a fluoro-4-methoxyphenyl group at the 6-position, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyridazine derivatives in drug discovery. These compounds exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and chlorine atoms into the pyridazine core enhances the lipophilicity and metabolic stability of these molecules, making them more suitable for clinical applications. The 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine structure is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner.

In the realm of drug development, the fluoro-4-methoxyphenyl moiety plays a crucial role in modulating the pharmacokinetic profile of the compound. Fluorine atoms are known to improve binding affinity and reduce metabolic degradation, thereby increasing the bioavailability of pharmaceutical agents. This feature has been extensively studied in various drug candidates, including kinase inhibitors and antiviral drugs. The combination of chloro and fluoro substituents in 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine creates a potent scaffold that can be further modified to optimize its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridazine derivatives have shown promise as inhibitors of various enzymes involved in cancer cell proliferation and survival. For instance, studies have demonstrated that certain pyridazine-based compounds can selectively inhibit tyrosine kinases, which are overexpressed in many types of cancer. The structural motif present in 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine suggests that it may exhibit similar inhibitory effects on relevant targets, making it a valuable candidate for further investigation.

Moreover, the chloro substituent at the 3-position of the pyridazine ring contributes to the electron-withdrawing nature of the molecule, which can influence its reactivity and interaction with biological receptors. This feature is particularly important in designing molecules that require precise control over their binding affinity and selectivity. The presence of both chloro and fluoro groups also enhances the compound's ability to cross biological membranes, which is essential for achieving effective drug delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with high accuracy. Molecular modeling studies on 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine have revealed that it can bind to several key protein targets involved in cancer metabolism and signaling pathways. These findings provide a strong rationale for conducting further experimental investigations into its potential as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms, in particular, demands precise control over reaction conditions to avoid unwanted side products. However, recent improvements in synthetic methodologies have made it possible to incorporate fluorine into complex molecular frameworks more efficiently than ever before.

In conclusion, 3-chloro-6-(2-fluoro-4-methoxyphenyl)pyridazine represents a promising candidate for therapeutic development due to its unique structural features and potential biological activities. The combination of chloro and fluoro substituents enhances its pharmacokinetic properties, making it an attractive scaffold for further medicinal chemistry exploration. As research continues to uncover new applications for pyridazine derivatives, compounds like this one are poised to play a significant role in addressing unmet medical needs.